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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605

ER-27319 Maleate Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of ER-27319
maleate. Adherence to these guidelines is crucial for maintaining the compound's integrity and
ensuring reliable experimental outcomes.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid ER-27319 maleate?

Al: For long-term storage, it is recommended to store solid ER-27319 maleate at -20°C for up
to three years or at 4°C for up to two years.[1] For shorter periods, storage at +4°C with
desiccation is also advised.[2][3]

Q2: How should | prepare and store stock solutions of ER-27319 maleate?

A2: Stock solutions are typically prepared in dimethyl sulfoxide (DMSOQ).[1][2] For optimal
stability, it is recommended to aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.[1] Store these aliquots at -80°C for up to six months or at -20°C
for up to one month.[1][4]

Q3: What is the solubility of ER-27319 maleate?
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A3: ER-27319 maleate is soluble in DMSO up to 125 mg/mL (315.31 mM) and in water up to
29.71 mg/mL (75 mM).[1][2] Note that for high concentrations in DMSO, ultrasonic assistance
may be necessary.[1]

Q4: Is ER-27319 maleate sensitive to light?

A4: While specific photostability data is not readily available, it is good laboratory practice to
protect all research compounds from prolonged exposure to light. Store the solid compound
and its solutions in light-protecting containers or in the dark.

Q5: What are the general handling precautions for ER-27319 maleate?

A5: Handle ER-27319 maleate in a well-ventilated area, preferably in a chemical fume hood.[5]
Avoid the formation of dust and aerosols.[5] Personal protective equipment, including safety
glasses and chemical-resistant gloves, should be worn.[5] Avoid exposure to heat and
moisture.[5]

Troubleshooting Guide

Q1: I left my stock solution of ER-27319 maleate at room temperature for a few hours. Is it still
usable?

Al: While there is no specific data on the short-term stability of ER-27319 maleate solutions at
room temperature, it is generally recommended to minimize such exposures. If the exposure
was for a short period, the solution may still be viable for non-critical experiments. However, for
sensitive assays, it is advisable to use a freshly prepared solution or an aliquot that has been
stored correctly to ensure the accuracy of your results.

Q2: My ER-27319 maleate solution appears to have precipitated after thawing. What should |
do?

A2: Precipitation upon thawing can sometimes occur, especially with concentrated stock
solutions. Gently warm the vial to 37°C and vortex or sonicate to redissolve the compound
completely before use. Ensure the compound is fully dissolved before making further dilutions.

Q3: Can | store my ER-27319 maleate stock solution at 4°C?
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A3: It is not recommended to store stock solutions of ER-27319 maleate at 4°C for extended
periods. The stability of the compound in solution is significantly better at -20°C or -80°C.[1][4]
Storing at 4°C may lead to degradation and reduce the shelf-life of the solution.

Data Summary

Table 1: Recommended Storage Conditions for ER-27319 Maleate

Storage .

Form Duration Source
Temperature

Solid -20°C 3 years [1]

Solid 4°C 2 years [1]

Solid +4°C (desiccated) Not specified [2][3]

In DMSO -80°C 6 months [1][4]

In DMSO -20°C 1 month [1][6]

Experimental Protocols

While specific stability testing protocols for ER-27319 maleate are not publicly available, a
general approach to assessing compound stability in solution can be outlined.

Protocol: General Protocol for Assessing Solution Stability

e Solution Preparation: Prepare a stock solution of ER-27319 maleate in a relevant solvent
(e.g., DMSO) at a known concentration.

« Initial Analysis (T=0): Immediately after preparation, analyze the solution using a suitable
analytical method such as High-Performance Liquid Chromatography (HPLC) to determine
the initial purity and concentration.

o Storage: Aliquot the solution into several vials and store them under the desired conditions
(e.g., different temperatures, light/dark conditions).
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» Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8 weeks), retrieve an aliquot from each
storage condition.

o Sample Analysis: Analyze the retrieved aliquots using the same HPLC method as in the
initial analysis.

o Data Evaluation: Compare the purity and concentration of the stored samples to the initial
T=0 sample. A significant decrease in purity or concentration indicates degradation of the
compound under those storage conditions.

Visualizations
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Experimental Workflow for ER-27319 Maleate Handling
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Caption: A general workflow for handling and storing ER-27319 maleate to ensure compound
integrity.

Troubleshooting Common Stability Issues
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Caption: A decision-making guide for troubleshooting common issues related to ER-27319
maleate stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. ER-27319, an acridone-related compound, inhibits release of antigen-induced allergic
mediators from mast cells by selective inhibition of fcepsilon receptor I-mediated activation of
Syk - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. medchemexpress.com [medchemexpress.com]

o 3. ER 27319 maleate | Syk Kinase | Tocris Bioscience [tocris.com]

e 4. ER 27319 maleate | Tocris Bioscience 2471/10 product information [labome.com]
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conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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